molecular formula C18H24N2O3S B2550895 2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone CAS No. 2415462-63-2

2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone

Cat. No. B2550895
CAS RN: 2415462-63-2
M. Wt: 348.46
InChI Key: DECISVMZCPDZRG-UHFFFAOYSA-N
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Description

2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known as BMT-047 and has been found to exhibit a range of biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone is not fully understood. However, it is thought to act by binding to specific targets, such as enzymes or receptors, and modulating their activity.
Biochemical and Physiological Effects:
2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone has been found to exhibit a range of biochemical and physiological effects. These include anti-inflammatory, anti-tumor, and anti-viral activity, as well as effects on neurotransmitter release and ion channel activity.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone in lab experiments include its high potency and selectivity for specific targets, as well as its ability to modulate a range of biochemical and physiological processes. However, its limitations include its relatively complex synthesis, as well as the need for further investigation into its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone. These include further investigation into its mechanism of action, as well as its potential use in the treatment of various diseases, such as cancer and viral infections. Additionally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis of 2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone involves several steps. The first step is the synthesis of 2,3-dihydro-1,4-benzodioxin-5-carboxylic acid, which is then converted to the corresponding acid chloride. This is then reacted with 4-(thiolan-3-yl)-1,4-diazepan-1-amine to give the desired product.

Scientific Research Applications

2,3-Dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone has been studied for its potential applications in scientific research. It has been found to exhibit activity against a range of targets, including enzymes and receptors, and has been investigated for its potential use in the treatment of various diseases.

properties

IUPAC Name

2,3-dihydro-1,4-benzodioxin-5-yl-[4-(thiolan-3-yl)-1,4-diazepan-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H24N2O3S/c21-18(15-3-1-4-16-17(15)23-11-10-22-16)20-7-2-6-19(8-9-20)14-5-12-24-13-14/h1,3-4,14H,2,5-13H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DECISVMZCPDZRG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN(C1)C(=O)C2=C3C(=CC=C2)OCCO3)C4CCSC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H24N2O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

348.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)-4-(thiolan-3-yl)-1,4-diazepane

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